Cas no 7639-56-7 (3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline)

3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline structure
7639-56-7 structure
Product Name:3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline
CAS No:7639-56-7
MF:C11H9N3
MW:183.209261655807
CID:982638
PubChem ID:266103
Update Time:2025-04-20

3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-[1,2,4]triazolo[3,4-a]isoquinoline
    • 3-methyl[1,2,4]triazolo[3,4-a]isoquinoline
    • 3-Methyl-s-triazolo< 3,4-a> isochinolin
    • 3-Methyl-s-triazolo< 3.4-a> isochinolin
    • AC1L6FEO
    • AC1Q4XCY
    • AR-1F4075
    • CTK5E2901
    • NCIOpen2_001828
    • NSC103133
    • SY357122
    • SMR001570476
    • NSC-103133
    • SCHEMBL12145398
    • FT-0763888
    • DTXSID00295590
    • CHEMBL1886609
    • 7639-56-7
    • MLS002703761
    • MFCD25967038
    • DA-02990
    • Inchi: 1S/C11H9N3/c1-8-12-13-11-10-5-3-2-4-9(10)6-7-14(8)11/h2-7H,1H3
    • InChI Key: WADQLNMZPPBEDM-UHFFFAOYSA-N
    • SMILES: N12C=CC3C=CC=CC=3C1=NN=C2C

Computed Properties

  • Exact Mass: 183.07977
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19
  • LogP: 2.19090
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